Cas no 1804406-92-5 (3-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid)

• Product Name: 3-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid
• CAS No: 1804406-92-5
• MF: C₁₀H₅BrF₃NO₂
• MW: 308.051412343979
• CID: 4792904
• Update Time: 2025-10-25

3-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C10H5BrF3NO2/c11-8-2-5(3-9(16)17)1-7(6(8)4-15)10(12,13)14/h1-2H,3H2,(H,16,17)
• InChI Key： OIWZTQLVIQIAAL-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)O)=CC(C(F)(F)F)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid

Research Briefing on 3-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid (CAS: 1804406-92-5)

3-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid (CAS: 1804406-92-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and cyano functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's structural features make it a valuable scaffold for designing molecules with enhanced binding affinity and metabolic stability.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid in the synthesis of novel kinase inhibitors. The study highlighted the compound's ability to act as a versatile building block for the development of selective inhibitors targeting protein kinases involved in inflammatory and oncogenic pathways. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's derivatives, resulting in improved pharmacokinetic properties and target specificity.

Another significant application of this compound was reported in a study focusing on the development of antimicrobial agents. The trifluoromethyl group in 3-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid was found to enhance the compound's lipophilicity, thereby improving its penetration into bacterial cell membranes. This property was leveraged to design a series of derivatives with potent activity against multidrug-resistant bacterial strains. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated the compound's potential as a lead structure for developing new antibiotics.

Further research has also explored the compound's utility in agrochemical applications. A recent patent application disclosed the use of 3-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid as a precursor for synthesizing herbicides with improved efficacy and environmental safety. The patent highlighted the compound's ability to undergo selective transformations, yielding products with targeted herbicidal activity while minimizing off-target effects.

In summary, 3-Bromo-4-cyano-5-(trifluoromethyl)phenylacetic acid (CAS: 1804406-92-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a promising candidate for various therapeutic and agrochemical applications. Ongoing research continues to uncover new opportunities for leveraging this compound in the design of innovative bioactive molecules.